Cas no 2137982-72-8 (3-fluoro-4-(3-fluoro-5-methoxyphenyl)pyridine)

• Product Name: 3-fluoro-4-(3-fluoro-5-methoxyphenyl)pyridine
• CAS No: 2137982-72-8
• MF: C₁₂H₉F₂NO
• MW: 221.202769994736
• CID: 5881280
• PubChem ID: 165479125
• Update Time: 2025-10-18

3-fluoro-4-(3-fluoro-5-methoxyphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(3-fluoro-5-methoxyphenyl)pyridine
• EN300-1067957
• 2137982-72-8

• Inchi： 1S/C12H9F2NO/c1-16-10-5-8(4-9(13)6-10)11-2-3-15-7-12(11)14/h2-7H,1H3
• InChI Key： MXWPZMKEBCGZNH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CN=CC=1F)OC

Computed Properties

• Exact Mass: 221.06522023g/mol
• Monoisotopic Mass: 221.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1Ų

Additional information on 3-fluoro-4-(3-fluoro-5-methoxyphenyl)pyridine

Professional Introduction to Compound with CAS No. 2137982-72-8 and Product Name: 3-fluoro-4-(3-fluoro-5-methoxyphenyl)pyridine

3-fluoro-4-(3-fluoro-5-methoxyphenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2137982-72-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both fluorine and methoxy substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural features of 3-fluoro-4-(3-fluoro-5-methoxyphenyl)pyridine make it particularly interesting for researchers exploring novel pharmacophores. The fluorine atoms, located at the 3-position of the pyridine ring and the 3-position of the phenyl ring, contribute to enhanced metabolic stability and binding affinity. Additionally, the methoxy group at the 5-position of the phenyl ring introduces hydrophilicity, which can influence solubility and bioavailability. These structural attributes have been leveraged in recent studies to develop compounds with improved pharmacokinetic profiles.

In recent years, there has been a growing interest in fluorinated pyridines as key components in medicinal chemistry. These compounds have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The fluorine atom's ability to modulate electronic properties and metabolic pathways has made it a cornerstone in the design of small-molecule inhibitors. For instance, fluorinated pyridines have been incorporated into kinase inhibitors, which are critical in targeting aberrant signaling pathways in cancer cells.

One notable area where 3-fluoro-4-(3-fluoro-5-methoxyphenyl)pyridine has shown promise is in the development of antiviral agents. The unique combination of fluorine and methoxy substituents may enhance interactions with viral enzymes, leading to more effective inhibition. Recent studies have demonstrated that fluorinated pyridines can disrupt viral replication by interfering with key enzymatic processes. This has opened up new avenues for designing antiviral drugs with improved efficacy and reduced resistance profiles.

The compound's potential extends beyond antiviral applications. Researchers have also explored its utility in developing treatments for neurological disorders. Pyridine derivatives are known to interact with various neurotransmitter systems, making them suitable candidates for drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and depression. The presence of both fluorine and methoxy groups may enhance binding affinity to specific receptors or enzymes involved in these pathologies.

From a synthetic chemistry perspective, 3-fluoro-4-(3-fluoro-5-methoxyphenyl)pyridine serves as an excellent building block for more complex molecules. Its versatile structure allows for further functionalization, enabling chemists to tailor properties such as lipophilicity, solubility, and metabolic stability. Advanced synthetic methodologies have been employed to produce this compound efficiently, ensuring scalability for industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired fluoro-substituted pyridine core.

The role of computational chemistry in optimizing 3-fluoro-4-(3-fluoro-5-methoxyphenyl)pyridine derivatives cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and understanding interactions at the molecular level. By leveraging computational tools, researchers can identify optimal analogs with enhanced biological activity while minimizing off-target effects. This approach has accelerated the drug discovery process significantly.

In conclusion, 3-fluoro-4-(3-fluoro-5-methoxyphenyl)pyridine (CAS No. 2137982-72-8) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing drugs targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound is poised to play a pivotal role in advancing medicinal chemistry and drug development strategies.